Cas no 509-20-6 (Aconine)

Aconitine amorphous powder, melting point 2 (14;, optical rotation 2.]. Pu 230. it tastes bitter and is soluble in water \ ethanol. It has antipyretic effect.

Aconine structure

Product Name:Aconine

CAS No:509-20-6

Molecular Formula:C₂₅H₄₁NO₉

Molecular Weight:499.5943

MDL:MFCD01673464

CID:374831

PubChem ID:20054813

Aconine Properties

Names and Identifiers

- aconine
- (15S,16S)-20-Ethyl-1α,6α,16-trimethoxy-4-(methoxymethyl)aconitane-3α,8β,13β,14α,15-pentol
- 20-Ethyl-1α,6α,16β-trimethoxy-4-(methoxymethyl)aconitane-3α,8,13,14α,15α-pentol
- (1alpha,3alpha,6alpha,14alpha,15alpha,16beta)-20-Ethyl-1,6,16-trimethoxy-4-(methoxymethyl)aconitane-3,8,13,14,15-pentol
- Jesaconine
- Aconitane-3,8,13,14,15-pentol,20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, (1a,3a,6a,14a,15a,16b)-
- Aconitane-3,8,13,14,15-pentol,20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, (1a,3a,6a,14a,15a...
- C25H41NO9
- SQMGCPHFHQGPIF-JIOYIOPFSA-N
- 9066AF
- C19990
- CHEBI:132639
- 509-20-6
- (1S,2R,3R,4R,5R,6S,7S,8R,9R,13R,14R,16S,17S,18R)-11-ethyl-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,5,7,8,14-pentol
- NS00094332
- 20-ethyl-1alpha,6,16beta-trimethoxy-4-(methoxymethyl)aconitane-3alpha,8,13,14alpha,15alpha-pentol
- CS-3591
- HY-N0277
- 1ST157891
- SCHEMBL1643263
- +Expand
- MDL： MFCD01673464
- InChIKey： SQMGCPHFHQGPIF-JIOYIOPFSA-N
- Inchi： 1S/C25H41NO9/c1-6-26-9-22(10-32-2)12(27)7-13(33-3)24-11-8-23(30)19(28)14(11)25(31,20(29)21(23)35-5)15(18(24)26)16(34-4)17(22)24/h11-21,27-31H,6-10H2,1-5H3/t11-,12-,13+,14-,15+,16+,17-,18?,19-,20+,21+,22+,23-,24+,25-/m1/s1
- SMILES： O([H])[C@]12[C@]([H])([C@@]([H])([C@@]3([C@@]([H])([C@@]1([H])[C@@]([H])(C3([H])[H])[C@@]13[C@]([H])(C([H])([H])[C@]([H])([C@@]4(C([H])([H])OC([H])([H])[H])C([H])([H])N(C([H])([H])C([H])([H])[H])C1([H])[C@]2([H])[C@@]([H])([C@@]34[H])OC([H])([H])[H])O[H])OC([H])([H])[H])O[H])O[H])OC([H])([H])[H])O[H]

Computed Properties

Exact Mass: 499.278132g/mol
Surface Charge: 0
XLogP3: -2.5
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 6
Monoisotopic Mass: 499.278132g/mol
Monoisotopic Mass: 499.278132g/mol
Topological Polar Surface Area: 141Å²
Heavy Atom Count: 35
Complexity: 878
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 14
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 499.6

Experimental Properties

LogP: -1.84950
PSA: 141.31000
Refractive Index: 1.6000 (estimate)
Boiling Point: 590.79°C (rough estimate)
Melting Point: 129-131 ºC
Flash Point: 332.4±31.5 °C
Color/Form: Powder
pka: 9.52(at 25℃)
Specific Rotation: D +23°
Density: 1.42

Aconine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DBOP-1mg	ACONINE	509-20-6	≥95%	1mg	$123.00	2024-05-01
A2B Chem LLC	AG20873-1mg	ACONINE	509-20-6	≥95%	1mg	$71.00	2024-04-19
Aaron	AR00DBX1-5mg	ACONINE	509-20-6	99%	5mg	$264.00
Chemenu	CM362136-10mg	(1S,2R,3R,4R,5R,6S,7S,8R,9R,13R,14R,16S,17S,18R)-11-ethyl-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,5,7,8,14-pentol	509-20-6	95%+	10mg	$147	2023-02-02
ChemFaces	CFN90248-20mg	Aconine	509-20-6	>=98%	20mg	$388
ChemScence	CS-3591-5mg	Aconine	509-20-6	99.23%	5mg	$222.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0120-20mg	Aconine	509-20-6	98%	20mg	$220	2023-09-20
Crysdot LLC	CD32001192-5mg	Aconine	509-20-6	98+%	5mg	$210	2024-07-18
DC Chemicals	DCW-015-25 mg	Aconine	509-20-6	>98%, Standard References Grade	25mg	$450.0	2022-03-01
eNovation Chemicals LLC	Y1055444-5mg	ACONINE	509-20-6	99%	5mg	$360	2022-10-12

Aconine Suppliers

Chengdu Biopurify Phytochemicals Ltd.

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Aconine Related Literature

1. XXIX.—Isomeric terpenes and their derivatives.—Part II.—On cymene from various sources

J. Chem. Soc., 1873,26, 686-701
2. Contents and Highlights in Chemical Science

Org. Biomol. Chem., 2009,7, 5039-5054
3. Sensing and imaging of mitochondrial viscosity in living cells using a red fluorescent probe with a long lifetime†

Bochao Chen,Chengde Li,Jie Zhang,Jianfei Kan,Tiantian Jiang,Jin Zhou,Huimin Ma Chem. Commun., 2019,55, 7410-7413
4. Structural colored fiber fabricated by a facile colloid self-assembly method in micro-space†

Zhifu Liu,Qinghong Zhang,Hongzhi Wang,Yaogang Li Chem. Commun., 2011,47, 12801-12803
5. Efficient solvent-free cationization of alkylpolyglycoside based surfactant compositions using natural glycine betaine†

H. Rolland,J. Guilbot Green Chem., 2016,18, 1664-1673
6. General and physical chemistry

J. Chem. Soc., Abstr., 1901,80, B297-B308
7. Front cover

Lab Chip, 2023,23, 3529-3529
8. How side chains affect conformation and electrical properties of poly(acrylic acid) in solution?

Xinlu Zhou,Kongshuang Zhao Phys. Chem. Chem. Phys., 2017,19, 20559-20572
9. A fluorescent nanoprobe based on metal-enhanced fluorescence combined with Förster resonance energy transfer for the trace detection of nitrite ions†

Yong-liang Liu,Ning Kang,Xue-bin Ke,Dong Wang,Hong-jun Wang RSC Adv., 2016,6, 27395-27403
10. Design, synthesis, and characterization of an Fe(ii)-polymer of a redox non-innocent, heteroatomic, polydentate Schiff's base ligand: negative differential resistance and memory behaviour†

Deepa Oberoi,Parveen Dagar,Uday Shankar,Giriraj Vyas,Anil Kumar,Satyajit Sahu,Anasuya Bandyopadhyay New J. Chem., 2018,42, 19090-19100

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